Cas no 960316-16-9 (tert-butyl (3S,4S)-3-methoxy-4-(methylamino)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3S,4S)-3-methoxy-4-(methylamino)pyrrolidine-1-carboxylate
• CAS No: 960316-16-9
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• MDL: MFCD18072071
• CID: 3160702
• PubChem ID: 72207826
• Update Time: 2025-10-29

tert-butyl (3S,4S)-3-methoxy-4-(methylamino)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-tert-butyl 3-Methoxy-4-(methylamino)pyrrolidine-1-carboxylate racem ate ee
• (3S,4S)-TERT-BUTYL 3-METHOXY-4-(METHYLAMINO)PYRROLIDINE-1-CARBOXYLATE;
• tert-butyl (3s,4s)-3-methoxy-4-(methylamino)pyrrolidine-1-carboxylate
• (3S,4S)-tert-Butyl 3-methoxy-4-(methylamino)pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 3-methoxy-4-(methylamino)-, 1,1-dimethylethyl ester, (3S,4S)-
• MFCD18072071
• P15666
• SCHEMBL18482431
• trans-3-Methylamino-1-Boc-4-methoxypyrrolidine
• PB36347
• P13506
• AS-51776
• rel-tert-Butyl (3S,4S)-3-methoxy-4-(methylamino)pyrrolidine-1-carboxylate
• MFCD23105944
• 960316-16-9
• (3S,4S)-tert-Butyl3-methoxy-4-(methylamino)pyrrolidine-1-carboxylate
• (methylamino)pyrrolidine-1-carboxylate
• 2757275-76-4
• tert-butyl (3S,4S)-3-methoxy-4-
• AKOS025396272
• CS-0047775
• trans-tert-Butyl 3-methoxy-4-(methylamino)pyrrolidine-1-carboxylate
• tert-butyl (3S,4S)-3-methoxy-4-(methylamino)pyrrolidine-1-carboxylate

• MDL： MFCD18072071
• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(14)13-6-8(12-4)9(7-13)15-5/h8-9,12H,6-7H2,1-5H3/t8-,9-/m0/s1
• InChI Key： AAKFNMYHCBQIQV-IUCAKERBSA-N
• SMILES： O(C)[C@H]1CN(C(=O)OC(C)(C)C)C[C@@H]1NC

Computed Properties

• Exact Mass: 230.16300
• Monoisotopic Mass: 230.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• PSA: 50.80000
• LogP: 1.16890

Additional information on tert-butyl (3S,4S)-3-methoxy-4-(methylamino)pyrrolidine-1-carboxylate

Introduction to tert-butyl (3S,4S)-3-methoxy-4-(methylamino)pyrrolidine-1-carboxylate (CAS No. 960316-16-9)

Tert-butyl (3S,4S)-3-methoxy-4-(methylamino)pyrrolidine-1-carboxylate, identified by its CAS number 960316-16-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrrolidine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique stereochemistry and functional groups present in this molecule make it a promising candidate for further investigation in medicinal chemistry.

The structural features of tert-butyl (3S,4S)-3-methoxy-4-(methylamino)pyrrolidine-1-carboxylate include a chiral center at the (3S) position and another at the (4S) position, which contribute to its complex three-dimensional shape. This stereochemical configuration is crucial for its biological interactions, as many pharmacologically active compounds exhibit high enantioselectivity. The presence of a methoxy group at the 3-position and a methylamino group at the 4-position further enhances its potential as a bioactive molecule. These functional groups are known to participate in various hydrogen bonding and hydrophobic interactions, which are essential for binding to biological targets.

In recent years, there has been growing interest in the development of novel scaffolds based on pyrrolidine derivatives due to their versatility and efficacy in modulating biological pathways. The compound tert-butyl (3S,4S)-3-methoxy-4-(methylamino)pyrrolidine-1-carboxylate has been studied for its potential role in inhibiting specific enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer. Preliminary studies have suggested that this molecule may exhibit significant therapeutic benefits by interacting with key molecular targets.

One of the most compelling aspects of tert-butyl (3S,4S)-3-methoxy-4-(methylamino)pyrrolidine-1-carboxylate is its potential as a lead compound for drug development. Its complex structure provides multiple sites for chemical modification, allowing researchers to optimize its pharmacokinetic properties and enhance its bioavailability. Additionally, the chiral centers present in the molecule offer opportunities for developing enantiomerically pure drugs, which can reduce side effects and improve therapeutic outcomes.

The synthesis of tert-butyl (3S,4S)-3-methoxy-4-(methylamino)pyrrolidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques such as asymmetric catalysis and chiral auxiliary-assisted methods have been employed to ensure high enantiomeric purity. These synthetic strategies are critical for producing compounds that can effectively interact with biological systems without unintended side effects.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular interactions of tert-butyl (3S,4S)-3-methoxy-4-(methylamino)pyrrolidine-1-carboxylate. Molecular docking studies have been conducted to predict how this compound might bind to various protein targets, providing valuable insights into its mechanism of action. These computational approaches complement experimental work by allowing researchers to screen large libraries of compounds efficiently and identify promising candidates for further investigation.

The potential applications of tert-butyl (3S,4S)-3-methoxy-4-(methylamino)pyrrolidine-1-carboxylate extend beyond traditional pharmaceuticals. Researchers are exploring its use in developing novel agrochemicals and biodegradable materials, where its unique structural features could contribute to enhanced performance and sustainability. The compound's ability to interact with biological systems also makes it an attractive candidate for designing smart materials that can respond to environmental stimuli.

In conclusion, tert-butyl (3S,4S)-3-methoxy-4-(methylamino)pyrrolidine-1-carboxylate (CAS No. 960316-16-9) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its complex structure, stereochemical configuration, and functional groups make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and materials science.